N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine
Overview
Description
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine, also known as THEED, is primarily used as a chelating agent and as a building block in the synthesis of various chemical compounds . It is also useful in metal extraction and catalysis because of its ability to form stable complexes with metal ions .
Molecular Structure Analysis
The molecular formula of N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine is C10H24N2O4 . Its molecular weight is 236.31 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine can be used as a chelating agent to prepare a palladium-based complex, which is used as a catalyst for the Suzuki/Miyaura reaction . It is also used in the synthesis of supramolecular architectures .Physical and Chemical Properties Analysis
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine is a liquid with a refractive index of n20/D 1.501 . It has a boiling point of approximately 280 °C and a density of 1.1 g/mL at 20 °C .Scientific Research Applications
Magnetic Clusters and Slow Magnetic Relaxation
N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine has been used in synthesizing high symmetry superoctahedron clusters, specifically Mn(III)18 clusters. These clusters display out-of-phase signals, indicative of slow magnetic relaxation. This finding suggests potential applications in the field of magnetic materials and data storage technologies (Zhou et al., 2013).
Fluorescence Properties in Zinc Sensing
In the context of fluorescent zinc sensors, derivatives of N,N,N',N'-Tetrakis(2-quinolylmethyl)ethylenediamine have been explored. These compounds exhibit enhanced fluorescence intensity upon coordination with Zn2+, making them effective for detecting zinc ions in cellular environments (Mikata et al., 2006).
pH Dependence and Basic Properties
Studies on N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine, a similar compound, reveal its basic properties in aqueous solutions. The dissociation constants determined through potentiometric titration provide valuable information on its pH-dependent behavior, important for applications involving chemical binding and reactivity (McMahon et al., 1986).
Electrochemical Degradation in Galvanic Processes
The role of N,N,N',N'-Tetrakis(2-hydroxypropyl)ethylenediamine in the electrochemical degradation of substances used in galvanic processes has been investigated. This study is particularly relevant for understanding the treatment of wastewater containing amines and their degradation efficiency under various conditions (Socha & Rynkowski, 2022).
Monitoring Carbon Dioxide in Fermentation Processes
A piezoelectric quartz crystal coated with tetrakis(hydroxyethyl)ethylenediamine (THEED) has shown effectiveness as a monitor for carbon dioxide in fermentation processes. The linear response curve over a range of CO2 concentrations and its longevity without significant loss of sensitivity highlight its potential in industrial applications (Fatibello‐Filho et al., 1989).
Synthesis and Structure of Iron(III) Complexes
In the synthesis of binuclear iron clusters and 3D complexes, N,N,N′,N′-tetrakis(2-hydroxyethyl)ethylenediamine has been used to control the reactions. The study of such complexes contributes to the understanding of metal-ligand interactions and structural properties in coordination chemistry (Zhou Ai, 2012).
Mechanism of Action
Target of Action
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine, also known as THEED, primarily targets metal ions . It is used as a chelating agent, meaning it has the ability to form stable complexes with metal ions . This property makes it useful in various applications, including metal extraction and catalysis .
Mode of Action
THEED interacts with its targets (metal ions) by coordinating through its hydroxyl and amine groups . In the case of lanthanum (La) ions, for example, THEED coordinates through all six potential donor sites . This interaction results in the formation of stable complexes .
Result of Action
The primary result of THEED’s action is the formation of stable complexes with metal ions . This can influence the bioavailability of these ions, potentially affecting various biological processes. In the context of metal extraction and catalysis, this property of THEED can enhance the efficiency of these processes .
Action Environment
The action of THEED can be influenced by various environmental factors. For instance, the presence and concentration of metal ions in the environment can affect the chelating activity of THEED. Additionally, factors such as pH and temperature may also influence the stability of the complexes formed by THEED .
Safety and Hazards
Future Directions
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine has potential applications in the synthesis of various chemical compounds and in metal extraction and catalysis . Its use as a chelating agent in the preparation of palladium-based complexes for the Suzuki/Miyaura reaction suggests potential future directions in catalysis .
Biochemical Analysis
Biochemical Properties
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine plays a significant role in biochemical reactions due to its chelating properties. It interacts with metal ions, forming stable complexes that can influence various enzymatic activities. For instance, it can prepare palladium-based complexes used as catalysts in the Suzuki/Miyaura reaction . The compound’s interaction with metal ions can affect the activity of metalloenzymes, which are enzymes that require metal ions for their catalytic activity.
Cellular Effects
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine influences various cellular processes by interacting with metal ions and affecting metalloenzyme activities. This interaction can impact cell signaling pathways, gene expression, and cellular metabolism. For example, the compound’s ability to chelate metal ions can modulate the availability of these ions, thereby influencing the activity of metal-dependent enzymes and proteins .
Molecular Mechanism
At the molecular level, N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine exerts its effects through its chelating properties. It binds to metal ions, forming stable complexes that can inhibit or activate enzymes. This binding can lead to changes in enzyme conformation and activity, ultimately affecting gene expression and cellular functions . The compound’s interaction with metal ions can also influence the redox state of cells, impacting various biochemical pathways.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine can change over time due to its stability and degradation. The compound is relatively stable, but its long-term effects on cellular function can vary depending on the experimental conditions. Studies have shown that the compound can maintain its chelating properties over extended periods, but its effectiveness may decrease due to degradation .
Dosage Effects in Animal Models
The effects of N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine in animal models vary with different dosages. At low doses, the compound can effectively chelate metal ions without causing significant toxicity. At high doses, it may exhibit toxic or adverse effects due to the excessive chelation of essential metal ions, leading to disruptions in metal-dependent biochemical pathways .
Metabolic Pathways
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine is involved in various metabolic pathways through its interaction with metal ions. It can influence the activity of enzymes involved in these pathways by modulating the availability of metal cofactors. This interaction can affect metabolic flux and metabolite levels, leading to changes in cellular metabolism .
Transport and Distribution
Within cells and tissues, N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine is transported and distributed based on its interaction with metal ions and binding proteins. The compound can be localized to specific cellular compartments where metal ions are abundant, influencing its accumulation and localization .
Subcellular Localization
N,N,N’,N’-Tetrakis(2-hydroxyethyl)ethylenediamine’s subcellular localization is influenced by its chelating properties and interaction with metal ions. The compound can be directed to specific compartments or organelles where metal ions are required for enzymatic activities. This localization can affect its activity and function within the cell .
Properties
IUPAC Name |
2-[2-[bis(2-hydroxyethyl)amino]ethyl-(2-hydroxyethyl)amino]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24N2O4/c13-7-3-11(4-8-14)1-2-12(5-9-15)6-10-16/h13-16H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYACHAOCSIPLCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CCO)CCO)N(CCO)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2041917 | |
Record name | 2,2',2'',2'''-(1,2-Ethanediyldinitrilo)tetrakisethanol | |
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Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | Ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis- | |
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Record name | Tetrahydroxyethyl ethylenediamine | |
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CAS No. |
140-07-8 | |
Record name | N,N,N′,N′-Tetrakis(2-hydroxyethyl)ethylenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=140-07-8 | |
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Record name | 2,2',2'',2'''-(1,2-Ethanediyldinitrilo)tetrakisethanol | |
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Record name | Theed | |
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Record name | Ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis- | |
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Record name | 2,2',2'',2'''-(1,2-Ethanediyldinitrilo)tetrakisethanol | |
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Record name | 2,2',2'',2'''-ethylenedinitrilotetraethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.906 | |
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Record name | ETHYLENEDIAMINE TETRAETHANOL | |
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Retrosynthesis Analysis
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